Cas no 723278-39-5 (2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid
• CAS No: 723278-39-5
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD10699255
• CID: 558539
• PubChem ID: 20623928
• Update Time: 2025-10-19

2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)acetic acid
• 2-(2-(tert-Butoxycarbonylamino)-thiazol-5-yl)acetic acid
• 2-(2-(tert-Butoxycarbonylamino)thiazol-5-yl)acetic acid
• 2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazol-5-yl]acetic acid
• 5-Thiazoleacetic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 5-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid
• W17684
• J-505430
• DTXSID30609146
• CS-0061002
• MFCD11846180
• AS-71926
• 723278-39-5
• EN300-3248516
• YDB27839
• 5-Thiazoleacetic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
• A866282
• FT-0685609
• 2-(2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazol-5-yl)acetic acid
• SCHEMBL5045601
• {2-[(tert-butoxycarbonyl)amino]-1,3-thiazol-5-yl}acetic acid
• AKOS015838187
• 2-(2-((tert-Butoxycarbonyl)amino)thiazol-5-yl)aceticacid
• 2-((2-Boc-amino)thiazol-5-yl)acetic acid
• DB-074544

• MDL： MFCD10699255
• Inchi： 1S/C10H14N2O4S/c1-10(2,3)16-9(15)12-8-11-5-6(17-8)4-7(13)14/h5H,4H2,1-3H3,(H,13,14)(H,11,12,15)
• InChI Key： HURLAKSDAZFWSW-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(=O)OC(C)(C)C)CC(=O)O

Computed Properties

• Exact Mass: 258.06700
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.369
• PSA: 116.76000
• LogP: 2.19020

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid

Comprehensive Overview of 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid (CAS No. 723278-39-5)

2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid (CAS No. 723278-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small molecule inhibitors and peptide mimetics.

The structural uniqueness of 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid lies in its thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. This moiety is frequently encountered in bioactive molecules, including antibiotics and antivirals. The Boc group serves as a protective shield for the amino functionality, enabling selective reactions during multi-step syntheses. Meanwhile, the acetic acid side chain provides a handle for further derivatization, making this compound a valuable building block in medicinal chemistry.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 723278-39-5 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Scientists are increasingly exploring its utility in designing targeted therapies for diseases such as cancer and metabolic disorders. Online searches for terms like "Boc-protected thiazole synthesis" and "thiazole acetic acid derivatives" reflect the growing interest in this niche area. Additionally, the compound's role in peptide coupling reactions and bioconjugation has made it a topic of discussion in academic forums and patent literature.

From a synthetic perspective, 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid is typically prepared via multi-step organic transformations, starting from readily available precursors. The Boc protection step is crucial to prevent unwanted side reactions, while the thiazole ring formation often involves cyclization reactions under controlled conditions. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and purity, ensuring it meets the stringent requirements of pharmaceutical applications.

The compound's stability under various conditions is another area of interest. Researchers have investigated its behavior in different solvent systems and pH ranges, as these factors can influence its performance in downstream reactions. For instance, the carboxylic acid group can undergo deprotonation in basic media, forming water-soluble salts that facilitate purification. Such properties are critical when scaling up production for industrial use, where consistency and reproducibility are paramount.

Beyond its synthetic utility, CAS No. 723278-39-5 has also been explored for its potential biological activities. Preliminary studies suggest that thiazole-containing compounds can modulate various enzymatic pathways, though detailed mechanistic investigations are still ongoing. This has led to a spike in searches for "thiazole pharmacology" and "Boc-amino acid applications", as the scientific community seeks to unravel the full scope of its capabilities. Collaborative efforts between academia and industry are expected to further elucidate its role in next-generation therapeutics.

In conclusion, 2-(2-{(tert-butoxy)carbonylamino}-1,3-thiazol-5-yl)acetic acid (CAS No. 723278-39-5) represents a fascinating intersection of chemistry and biology. Its structural features and functional groups make it a prized asset in drug development pipelines. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for innovative therapeutic solutions. For those delving into heterocyclic chemistry or medicinal chemistry, understanding its properties and potential is essential for staying at the forefront of scientific discovery.